Cas no 951547-11-8 (3-chloro-N-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide)

• Product Name: 3-chloro-N-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide
• CAS No: 951547-11-8
• MF: C₁₆H₁₆ClN₅O₃S
• MW: 393.847940444946
• CID: 6400208
• PubChem ID: 18565836
• Update Time: 2025-10-28

3-chloro-N-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide
• 3-chloro-N-[[1-(4-ethoxyphenyl)tetrazol-5-yl]methyl]benzenesulfonamide
• 951547-11-8
• 3-chloro-N-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}benzene-1-sulfonamide
• 3-chloro-N-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)benzenesulfonamide
• AKOS002058770
• F2071-0089

• Inchi： 1S/C16H16ClN5O3S/c1-2-25-14-8-6-13(7-9-14)22-16(19-20-21-22)11-18-26(23,24)15-5-3-4-12(17)10-15/h3-10,18H,2,11H2,1H3
• InChI Key： SQFCEQRBRUDGDO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)S(NCC1=NN=NN1C1C=CC(=CC=1)OCC)(=O)=O

Computed Properties

• Exact Mass: 393.0662383g/mol
• Monoisotopic Mass: 393.0662383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 107Ų

Additional information on 3-chloro-N-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide

Introduction to 3-chloro-N-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide (CAS No. 951547-11-8) in Modern Chemical and Pharmaceutical Research

The compound 3-chloro-N-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide, identified by its CAS number 951547-11-8, represents a significant advancement in the realm of medicinal chemistry and pharmacological innovation. This heterocyclic sulfonamide derivative has garnered considerable attention due to its unique structural features and promising biological activities. The molecular framework of this compound integrates several key pharmacophoric elements, including a chloro-substituted benzene ring, an ethoxyphenyl moiety, and a tetrazole group, which collectively contribute to its multifaceted interactions with biological targets.

Recent studies have highlighted the potential of sulfonamide derivatives as therapeutic agents, owing to their ability to modulate enzyme activity and receptor binding. The presence of the sulfonamide functional group in 3-chloro-N-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide not only enhances its solubility but also facilitates hydrogen bonding interactions with biological molecules. This property is particularly advantageous in drug design, as it allows for the optimization of binding affinity and selectivity. Moreover, the tetrazole ring introduces a potent pharmacological scaffold known for its role in inhibiting various metabolic pathways relevant to inflammation and cancer.

The 4-ethoxyphenyl substituent further enriches the structural diversity of this compound, enabling specific interactions with aromatic residues in protein targets. This moiety has been implicated in enhancing bioavailability and metabolic stability, making it a desirable feature in drug candidates. In contrast to simpler sulfonamides, the incorporation of the tetrazole group into the molecular structure introduces additional binding pockets that can be exploited for therapeutic intervention. Such modifications are critical in developing next-generation drugs with improved efficacy and reduced side effects.

Current research endeavors are focused on elucidating the mechanism of action of 3-chloro-N-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide by employing high-throughput screening (HTS) techniques and computational modeling. Preliminary findings suggest that this compound exhibits inhibitory effects on key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are pivotal in mediating pain and inflammation responses, making this compound a potential candidate for treating chronic inflammatory disorders.

In addition to its anti-inflammatory properties, 3-chloro-N-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide has shown promise in preclinical studies as an anti-cancer agent. The tetrazole moiety is known to disrupt DNA replication and induce apoptosis in cancer cells by interfering with critical cellular signaling pathways. The chloro-substituent on the benzene ring enhances lipophilicity, improving cellular uptake and membrane permeability—a crucial factor for effective drug delivery. These combined attributes position this compound as a versatile therapeutic molecule with broad applicability.

The synthesis of 3-chloro-N-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the tetrazole ring efficiently while maintaining regioselectivity. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in constructing the complex arylalkyl linkage within the molecule. These synthetic advances underscore the growing sophistication of medicinal chemistry approaches in developing novel sulfonamide derivatives.

Evaluation of pharmacokinetic parameters is essential for assessing the clinical viability of any drug candidate. Studies on 3-chloro-N-{1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide have revealed favorable absorption、distribution、metabolism、and excretion (ADME) profiles. The compound exhibits moderate oral bioavailability and rapid distribution throughout biological tissues，indicating its potential for systemic therapy。Metabolomic analyses have identified key enzymatic pathways involved in its biotransformation，providing insights into possible drug-drug interactions and toxicity profiles。

The integration of computational chemistry into drug discovery has accelerated the development pipeline for compounds like 3-chloro-N-{1-(4-et h oxyphenyl)- 1 H - 12 , 32 , 42 -tetrazol -52 - ylmethyl } benzene -12 -sulfon amide。 Molecular docking simulations have been used to predict binding affinities with target proteins，while quantum mechanical calculations have helped optimize electronic properties for improved pharmacological activity。 These computational tools complement experimental data，enabling rational drug design with minimized trial-and-error approaches。

Future directions in research on this compound include exploring its efficacy in animal models of inflammation and cancer。 Preclinical trials are underway to evaluate its therapeutic potential，with particular emphasis on determining optimal dosing regimens。 Additionally，investigators are investigating novel synthetic routes that could enhance scalability while maintaining cost-effectiveness。 Collaborative efforts between academia and industry are crucial for translating these promising findings into clinical applications。

The significance of 3-chloro-N-{ 14 -( et h oxy phen y l ) -12 H -12 ,23 ,34 -tet ra z ol -52 - ylmethyl } benzene -12 -sulfona mide (CAS No. 95 15 47 -11 -8) lies not only in its structural complexity but also in its potential therapeutic implications。 As our understanding of disease mechanisms evolves，compounds like this continue to serve as building blocks for innovative therapies targeting multifaceted pathological processes。 The convergence of synthetic chemistry，computational biology，and pharmacology underscores the dynamic nature of modern medicinal research。